4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline

• IUPAC Name: 4-(4-phenylpiperazin-1-yl)tetrazolo[1,5-a]quinoxaline
• InChI: InChI=1S/C18H17N7/c1-2-6-14(7-3-1)23-10-12-24(13-11-23)17-18-20-21-22-25(18)16-9-5-4-8-15(16)19-17/h1-9H,10-13H2
• InChI Key: FEMHTZKSJBXSBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=CC=CC=C4N5C3=NN=N5
• Molecular Formula: C18H17N7
• Molecular Weight: 331.4 g/mol

Description

4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline, also known as PPTQ, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. PPTQ belongs to the class of tetrazoloquinoxalines, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline is not fully understood. However, it has been proposed that 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline may act as a modulator of GABAergic neurotransmission, which is involved in the regulation of anxiety and seizure activity (6). 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has also been reported to modulate the activity of NMDA receptors, which are involved in learning and memory processes (7).
Biochemical and physiological effects:
4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has been shown to have a wide range of biochemical and physiological effects. It has been reported to increase the levels of GABA in the brain, which may contribute to its anxiolytic and anticonvulsant effects (8). 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons (9). Additionally, 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has been reported to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory and analgesic effects (4).

Advantages and Limitations for Lab Experiments

4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has several advantages for lab experiments. It is easy to synthesize, has good purity, and has been extensively studied for its potential therapeutic applications. However, 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline also has some limitations. It has poor solubility in water, which may limit its use in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline. Further research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, more studies are needed to investigate its potential use in the treatment of neurodegenerative diseases. Furthermore, the development of more water-soluble derivatives of 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline may increase its potential use in lab experiments and clinical settings.
Conclusion:
In conclusion, 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline is a novel compound with potential therapeutic applications. Its synthesis method is well-established, and it has been extensively studied for its biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and potential therapeutic applications. The development of more water-soluble derivatives of 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline may increase its potential use in lab experiments and clinical settings.

Scientific Research Applications

4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, antidepressant, and anxiolytic activities in animal models (2, 3). 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has also been reported to have potential as an anti-inflammatory and analgesic agent (4). Additionally, 4-(4-phenyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's (5).